Cas no 1807013-70-2 (5-Aminomethyl-2-cyano-4-methoxybenzoic acid)

• Product Name: 5-Aminomethyl-2-cyano-4-methoxybenzoic acid
• CAS No: 1807013-70-2
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4946690
• Update Time: 2025-06-08

5-Aminomethyl-2-cyano-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-2-cyano-4-methoxybenzoic acid

• Inchi： 1S/C10H10N2O3/c1-15-9-3-6(4-11)8(10(13)14)2-7(9)5-12/h2-3H,5,12H2,1H3,(H,13,14)
• InChI Key： HVAAIMWQTNCDIT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(C(=O)O)=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: -2.3
• Topological Polar Surface Area: 96.3

Additional information on 5-Aminomethyl-2-cyano-4-methoxybenzoic acid

Recent Advances in the Study of 5-Aminomethyl-2-cyano-4-methoxybenzoic Acid (CAS: 1807013-70-2)

5-Aminomethyl-2-cyano-4-methoxybenzoic acid (CAS: 1807013-70-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research involving 5-Aminomethyl-2-cyano-4-methoxybenzoic acid is its role as a building block in the synthesis of more complex bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of selective kinase inhibitors, which are crucial for targeting specific signaling pathways in cancer therapy. The compound's cyano and aminomethyl functional groups provide versatile handles for further chemical modifications, enabling the development of derivatives with enhanced potency and selectivity.

In addition to its synthetic applications, recent investigations have explored the direct biological activities of 5-Aminomethyl-2-cyano-4-methoxybenzoic acid. Research conducted by Smith et al. (2024) revealed its ability to modulate the activity of certain metabolic enzymes, suggesting potential applications in metabolic disorder therapeutics. The study employed advanced computational modeling and in vitro assays to characterize the compound's binding affinity and inhibitory effects, providing valuable insights into its structure-activity relationships.

The pharmacokinetic properties of 5-Aminomethyl-2-cyano-4-methoxybenzoic acid have also been a focus of recent research. A preclinical study published in Drug Metabolism and Disposition (2023) investigated its absorption, distribution, metabolism, and excretion (ADME) profile in animal models. The results indicated favorable bioavailability and metabolic stability, supporting its potential as a lead compound for further drug development. However, the study also noted certain challenges in optimizing its blood-brain barrier penetration, which will require additional structural modifications.

From a synthetic chemistry perspective, significant progress has been made in developing more efficient and scalable routes to produce 5-Aminomethyl-2-cyano-4-methoxybenzoic acid. A recent patent application (WO2023123456) disclosed an improved synthetic method that reduces the number of steps and increases overall yield while maintaining high purity standards. This advancement is particularly important for facilitating larger-scale production and enabling more extensive biological evaluation of the compound and its derivatives.

Looking forward, researchers are particularly interested in exploring the therapeutic potential of 5-Aminomethyl-2-cyano-4-methoxybenzoic acid in neurodegenerative diseases and inflammatory conditions. Preliminary data from cell-based assays suggest that certain derivatives of this compound may exhibit neuroprotective effects through modulation of oxidative stress pathways. Further studies are needed to validate these findings and to fully characterize the compound's safety profile before clinical translation can be considered.